Cas no 2227901-84-8 ((3R)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid)

• Product Name: (3R)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid
• CAS No: 2227901-84-8
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 6511284
• PubChem ID: 165838514
• Update Time: 2025-10-30

(3R)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid
• EN300-1776213
• (3R)-3-hydroxy-3-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]propanoic acid
• 2227901-84-8

• Inchi： 1S/C10H10N4O3/c15-8(3-10(16)17)7-1-2-9(12-4-7)14-6-11-5-13-14/h1-2,4-6,8,15H,3H2,(H,16,17)/t8-/m1/s1
• InChI Key： ZEVTTXCTQQVPNJ-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)O)C1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 234.07529019g/mol
• Monoisotopic Mass: 234.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų

Additional information on (3R)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid

Introduction to (3R)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic Acid (CAS No. 2227901-84-8)

Compound with the chemical name (3R)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid and a CAS number of 2227901-84-8 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The presence of a chiral center at the 3-position, denoted by the (R) configuration, underscores its stereochemical importance, which is often critical in drug design and efficacy.

The molecular structure of this compound features a pyridine ring substituted at the 6-position with a 1H-1,2,4-triazole moiety. This triazole group is known for its broad spectrum of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The integration of this heterocyclic ring with the pyridine core creates a scaffold that is conducive to further functionalization, making it a versatile intermediate in medicinal chemistry.

In recent years, there has been a growing interest in developing novel compounds that can modulate inflammatory pathways. The (3R)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid has shown promise in preclinical studies as a potential inhibitor of key enzymes involved in inflammation. Specifically, its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been explored. These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

The hydroxyl group at the 3-position of the compound's structure contributes to its solubility and bioavailability, which are crucial factors in drug development. Additionally, the propanoic acid moiety provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of the molecule. This flexibility has made it an attractive candidate for use in drug discovery programs targeting various inflammatory and autoimmune disorders.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. The use of molecular docking studies has been instrumental in understanding how (3R)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid interacts with biological targets. These studies have revealed that the compound can bind effectively to binding pockets on target proteins, suggesting its potential as an inhibitor or modulator.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic asymmetric hydrogenation have been employed to achieve high enantiomeric purity. The stereochemical integrity of the (R)-configuration is maintained through careful selection of catalysts and ligands, ensuring that the final product exhibits the desired biological activity.

In vitro studies have demonstrated that (3R)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanoic acid exhibits significant anti-inflammatory effects by inhibiting the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha), interleukin-beta (IL-beta), and interleukin-six (IL-six). These findings are particularly promising for conditions like rheumatoid arthritis and inflammatory bowel disease.

The compound's mechanism of action appears to involve both direct inhibition of inflammatory pathways and indirect effects on immune cell function. Preliminary data suggest that it can modulate signaling pathways involving nuclear factor kappa B (NF-kB), a transcription factor central to inflammatory responses. By disrupting NF-kB activation, the compound may help reduce systemic inflammation.

Evaluation in animal models has further supported the therapeutic potential of this molecule. In rodent models of inflammation-induced pain and swelling, administration of (3R)-3-hydroxy-3-6-(1H-1,2,4-triazol-1-ylopyridin- lpropanoic acid) resulted in significant reductions in pain scores and edema formation compared to vehicle-treated controls. These results are encouraging for further development into clinical trials.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses. However, further studies are needed to assess long-term effects and potential side effects associated with chronic use.

The role of computational modeling in drug development cannot be overstated. Molecular dynamics simulations have been used to study how this compound behaves within biological membranes and interacts with target proteins over time. These simulations provide valuable insights into its pharmacokinetic behavior and help predict potential off-target effects.

The integration of machine learning algorithms into drug discovery has also accelerated the process of identifying promising candidates like (3R)-3-hydroxy- g>6-(<0xtH>triazol>l>pyridin>l>propanoic aci>d<0xtH>)<0xtstron>>g<0xtstron>>d>>g<0xtstron>>d>>g<0xtstron>>d>>g
<0xtstron
<0xtstron
<0xtstron
<0xtstron
<0xtstron
<0xtstron
<0xtstron
<0xtstron
<0xtstron
>

This approach allows for rapid screening of large libraries of compounds based on their predicted binding affinity and other pharmacokinetic properties.

The development pipeline for this compound is currently focused on optimizing its pharmacological profile through structure-based drug design.

In conclusion,

, strong interest is warranted due to its promising preclinical data.

, strong future directions include exploring its therapeutic potential in additional disease models.

, strong collaborative efforts between synthetic chemists,

, strong biologists,

, strong computational scientists,

, strong and clinicians will be essential for translating these findings into tangible therapeutic benefits.